Cas no 887568-19-6 (6-BROMO-4-CHLORO-3-(1H)INDAZOLE CARBOXYLIC ACID)

• Product Name: 6-BROMO-4-CHLORO-3-(1H)INDAZOLE CARBOXYLIC ACID
• CAS No: 887568-19-6
• MF: C₈H₄BrClN₂O₂
• MW: 275.486559867859
• CID: 3031287
• PubChem ID: 24728464
• Update Time: 2025-07-24

6-BROMO-4-CHLORO-3-(1H)INDAZOLE CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-4-CHLORO-3-(1H)INDAZOLE CARBOXYLIC ACID
• G90687
• 6-bromo-4-chloro-1H-indazole-3-carboxylic acid
• 887568-19-6

• Inchi： 1S/C8H4BrClN2O2/c9-3-1-4(10)6-5(2-3)11-12-7(6)8(13)14/h1-2H,(H,11,12)(H,13,14)
• InChI Key： OZPSBENVAZZEBD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(C(=O)O)=NNC=2C=1)Cl

Computed Properties

• Exact Mass: 273.91447Da
• Monoisotopic Mass: 273.91447Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66Ų

Additional information on 6-BROMO-4-CHLORO-3-(1H)INDAZOLE CARBOXYLIC ACID

Recent Advances in the Application of 6-BROMO-4-CHLORO-3-(1H)INDAZOLE CARBOXYLIC ACID (CAS: 887568-19-6) in Chemical Biology and Pharmaceutical Research

The compound 6-BROMO-4-CHLORO-3-(1H)INDAZOLE CARBOXYLIC ACID (CAS: 887568-19-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic scaffold, characterized by its indazole core functionalized with bromo, chloro, and carboxylic acid groups, serves as a critical intermediate in the synthesis of bioactive molecules targeting various disease pathways.

Recent studies have highlighted the role of 6-BROMO-4-CHLORO-3-(1H)INDAZOLE CARBOXYLIC ACID in the development of kinase inhibitors, particularly those targeting the JAK/STAT and PI3K/AKT/mTOR signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for the synthesis of potent JAK2 inhibitors, which showed promising activity in preclinical models of myeloproliferative disorders. The bromo and chloro substituents on the indazole ring were found to enhance binding affinity through hydrophobic interactions with the kinase's ATP-binding pocket.

In addition to its applications in kinase inhibitor development, this compound has been employed in the design of novel PROTACs (Proteolysis Targeting Chimeras). Researchers at a leading pharmaceutical company recently reported (Nature Chemical Biology, 2024) the use of 6-BROMO-4-CHLORO-3-(1H)INDAZOLE CARBOXYLIC ACID as a warhead in the development of BRD4-targeting PROTACs, achieving selective degradation of the target protein at nanomolar concentrations. The carboxylic acid moiety proved particularly valuable for conjugation with E3 ligase ligands.

The synthetic accessibility of 6-BROMO-4-CHLORO-3-(1H)INDAZOLE CARBOXYLIC ACID has also been improved through recent methodological advances. A 2024 publication in Organic Letters described a novel palladium-catalyzed one-pot synthesis route that increased the overall yield to 78% while reducing the number of purification steps. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

From a safety and pharmacokinetic perspective, recent ADMET studies have shown that derivatives of 6-BROMO-4-CHLORO-3-(1H)INDAZOLE CARBOXYLIC ACID generally exhibit favorable metabolic stability and moderate plasma protein binding. However, researchers have noted that the bromo substituent may contribute to potential off-target effects that require careful optimization in drug development programs.

Looking forward, the unique structural features of 6-BROMO-4-CHLORO-3-(1H)INDAZOLE CARBOXYLIC ACID continue to inspire novel applications in drug discovery. Current research directions include its incorporation into covalent inhibitors targeting cysteine residues and its use in the development of fluorescent probes for cellular imaging. The compound's versatility ensures it will remain a valuable tool in medicinal chemistry for years to come.